N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea

• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 4-ethoxy-N-(pyridin-3-ylmethylcarbamothioyl)benzamide
• InChI: InChI=1S/C16H17N3O2S/c1-2-21-14-7-5-13(6-8-14)15(20)19-16(22)18-11-12-4-3-9-17-10-12/h3-10H,2,11H2,1H3,(H2,18,19,20,22)
• InChI Key: FPQMWKLIZGKXSQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=S)NCC2=CN=CC=C2

Description

N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea, also known as EPTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPTU is a thiourea derivative that has been synthesized through a multi-step process involving the reaction of various chemical compounds.

Mechanism of Action

The mechanism of action of N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and proliferation. N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and proliferation. It has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and inhibit angiogenesis (the formation of new blood vessels). N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has several advantages for lab experiments, including its high purity and stability. However, there are also some limitations to its use in lab experiments, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea. One area of research is the development of more efficient and cost-effective synthesis methods for N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea. Additionally, the potential applications of N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea in the treatment of other diseases, such as diabetes and Alzheimer's disease, should be further explored.

Synthesis Methods

The synthesis of N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea involves the reaction of 4-ethoxybenzoyl chloride with 3-pyridinemethanol, followed by the reaction of the intermediate product with thiourea. The final product is obtained through purification and isolation processes. The synthesis of N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has been extensively studied, and various modifications have been made to improve the yield and purity of the product.

Scientific Research Applications

N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(4-ethoxybenzoyl)-N'-(3-pyridinylmethyl)thiourea has also been studied for its potential applications in the treatment of other diseases, such as diabetes and Alzheimer's disease.